N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]phenyl}acetamide

• IUPAC Name: N-[4-(4,6-dimethoxypyrimidin-2-yl)oxyphenyl]acetamide
• InChI: InChI=1S/C14H15N3O4/c1-9(18)15-10-4-6-11(7-5-10)21-14-16-12(19-2)8-13(17-14)20-3/h4-8H,1-3H3,(H,15,18)
• InChI Key: MRIGDZUEFWGULP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OC2=NC(=CC(=N2)OC)OC
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

“N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]phenyl}acetamide” is a chemical compound.

Molecular Structure Analysis

The molecular formula of “this compound” is C15H17N3O4. The average mass is 303.313 Da and the monoisotopic mass is 303.121918 Da.

Scientific Research Applications

Radioligand Imaging

N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]phenyl}acetamide and its derivatives have been explored for their potential in radioligand imaging. One study involved the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This compound is part of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, showing high selectivity and affinity for the translocator protein, an important target for neuroimaging of neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Antimicrobial Activity

The chemical framework of this compound has been utilized to synthesize novel heterocyclic compounds showing significant antimicrobial activity. For instance, derivatives synthesized through facile condensation reactions demonstrated antibacterial and antifungal properties, indicating the potential of this chemical scaffold in developing new antimicrobial agents (Nunna et al., 2014).

Anticancer Agents

Research into 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives revealed their potential as anticancer agents. By attaching different aryloxy groups to the pyrimidine ring, compounds with appreciable cancer cell growth inhibition were synthesized, targeting a range of cancer cell lines. This suggests the adaptability of the this compound scaffold for developing targeted anticancer therapies (Al-Sanea et al., 2020).

Novel Organic Synthesis

The structure of this compound facilitates the synthesis of novel organic compounds, such as isoxazolines and isoxazoles, through cycloaddition reactions. This underscores the versatility of this chemical backbone in organic synthesis, enabling the creation of a diverse range of compounds with potential biological activities (Rahmouni et al., 2014).

Antimicrobial Agents Synthesis

Further exploration of the this compound scaffold led to the synthesis of pyrimidinones and oxazinones fused with thiophene rings, exhibiting strong antibacterial and antifungal activities. This research highlights the compound's scaffold as a promising basis for the development of new antimicrobial agents (Hossan et al., 2012).

Safety and Hazards

The safety data sheet of a similar compound, “Carbamic acid, N- (4,6-dimethoxy-2-pyrimidinyl)-, phenyl ester”, mentions that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. This suggests that “N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]phenyl}acetamide” could be used in future research and development activities.